Cas no 41890-44-2 (2,4,6-Tris[(phenylsulfanyl)methyl]phenol)

• Product Name: 2,4,6-Tris[(phenylsulfanyl)methyl]phenol
• CAS No: 41890-44-2
• MF: C₂₇H₂₄OS₃
• MW: 460.67386341095
• CID: 2687098
• PubChem ID: 71363216
• Update Time: 2025-04-21

2,4,6-Tris[(phenylsulfanyl)methyl]phenol Chemical and Physical Properties

Names and Identifiers

• 2,4,6-tris(phenylsulfanylmethyl)phenol
• 2,4,6-Tris[(phenylsulfanyl)methyl]phenol
• DTXSID40786790
• 41890-44-2

• Inchi： 1S/C27H24OS3/c28-27-22(19-30-25-12-6-2-7-13-25)16-21(18-29-24-10-4-1-5-11-24)17-23(27)20-31-26-14-8-3-9-15-26/h1-17,28H,18-20H2
• InChI Key： MSWGVUSYVZQIRU-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)CC1C=C(CSC2C=CC=CC=2)C=C(CSC2C=CC=CC=2)C=1O

Computed Properties

• Exact Mass: 460.09892891Da
• Monoisotopic Mass: 460.09892891Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 96.1Ų